(E)-2-(1-((4-methylstyryl)sulfonyl)piperidin-4-yl)-5-(thiophen-3-yl)-1,3,4-oxadiazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(E)-2-(1-((4-methylstyryl)sulfonyl)piperidin-4-yl)-5-(thiophen-3-yl)-1,3,4-oxadiazole is a useful research compound. Its molecular formula is C20H21N3O3S2 and its molecular weight is 415.53. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Anticancer Potential
Research indicates that derivatives similar to (E)-2-(1-((4-methylstyryl)sulfonyl)piperidin-4-yl)-5-(thiophen-3-yl)-1,3,4-oxadiazole have been synthesized and evaluated for their anticancer properties. Propanamide derivatives bearing the 4-piperidinyl-1,3,4-oxadiazole core have shown promising results as anticancer agents. The synthesis process involved converting ethyl 1-[(4-methylphenyl)sulfonyl]-4-piperidine carboxylate into various compounds, which were then evaluated for their anticancer potential against different cell lines. Compounds displayed strong anticancer activities with low IC50 values, highlighting their potential as therapeutic agents (Rehman et al., 2018).
Antibacterial Activity
Another study focused on the synthesis and antibacterial evaluation of N-substituted derivatives of a compound structurally similar to the one , showing moderate to high antibacterial activity. This research underscores the potential of these compounds as antibacterial agents, highlighting the importance of the 1,3,4-oxadiazole core in contributing to their bioactivity (Khalid et al., 2016).
Enzyme Inhibition
Derivatives featuring the 1,3,4-oxadiazole core have been studied for their enzyme inhibitory activities, particularly against butyrylcholinesterase (BChE), an enzyme linked with neurodegenerative diseases. These compounds exhibited significant enzyme inhibition, suggesting their utility in designing drugs for diseases like Alzheimer's (Khalid et al., 2016).
Molecular Docking Studies
Molecular docking studies of similar compounds have provided insights into their interaction with biological targets. These studies help in understanding the binding affinity and orientation of the compounds within the active sites of proteins, facilitating the design of more effective and selective therapeutic agents (Khalid et al., 2016).
Properties
IUPAC Name |
2-[1-[(E)-2-(4-methylphenyl)ethenyl]sulfonylpiperidin-4-yl]-5-thiophen-3-yl-1,3,4-oxadiazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H21N3O3S2/c1-15-2-4-16(5-3-15)9-13-28(24,25)23-10-6-17(7-11-23)19-21-22-20(26-19)18-8-12-27-14-18/h2-5,8-9,12-14,17H,6-7,10-11H2,1H3/b13-9+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WUOPOCFZXYKCSV-UKTHLTGXSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C=CS(=O)(=O)N2CCC(CC2)C3=NN=C(O3)C4=CSC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC=C(C=C1)/C=C/S(=O)(=O)N2CCC(CC2)C3=NN=C(O3)C4=CSC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H21N3O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
415.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.